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Compound of Interest

Compound Name: 3-Hydroxybenzylhydrazine

CAS No.: 637-33-2

Cat. No.: B1666290

Get Quote

Executive Safety Summary
Chemical Identity: 3-Hydroxybenzylhydrazine Dihydrochloride (CAS: 81012-99-9).[1][2][3]

[4][5][6]

Primary Hazards: Acute Toxicity (Oral/Dermal/Inhalation), Serious Eye Damage, Respiratory

Irritation.[1] Hydrazine derivatives are suspected carcinogens and potent sensitizers.[1][2]

Immediate Prohibition:NEVER dispose of this compound down the drain. Even dilute

solutions are toxic to aquatic life (LC50 < 1 mg/L for related hydrazines).[1][2]

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor is

the only acceptable method for bulk disposal.[1][2] Chemical deactivation is reserved strictly

for spill cleanup and trace residues.[1][2]

Chemical Profile & Hazard Identification
Understanding the "enemy" is the first step in safety.[1][2] This compound is a hydrazine

derivative, meaning it possesses a nitrogen-nitrogen (N-N) bond that is both chemically
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reactive and biologically active.[1][2][7]

Property Specification Critical Safety Implication

CAS Number 81012-99-9
Unique identifier for waste

manifesting.[1][2]

Form
Solid (Powder),

Dihydrochloride Salt

The salt form is more stable

than the free base but still

acidic and corrosive.[1]

Reactivity Reducing Agent

Incompatible with Oxidizers

(Nitric acid, Peroxides).[1][2]

Risk of violent reaction or

explosion.[1][2]

Toxicity Class 6.1 (Toxic)

Potent inhibitor of L-aromatic

amino acid decarboxylase;

affects CNS neurochemistry.[1]

[2]

Waste Code Non-Listed (Characteristic)

Not P- or U-listed by name, but

regulated as Toxic Hazardous

Waste due to characteristics.

[1][2]

Pre-Disposal Handling & Segregation
Proper segregation prevents accidental binary reactions in the waste stream.[1][2]

Segregation Rule: Store waste 3-Hydroxybenzylhydrazine in a separate secondary

container.

Absolute Incompatibilities: Do not mix in waste carboys containing:

Oxidizing acids (Nitric, Chromic, Perchloric).[1][2]

Hypochlorites (Bleach) – unless actively performing a controlled deactivation.[1][2]

Heavy metals (Copper, Iron) – can catalyze rapid decomposition.[1][2]
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Diagram 1: Waste Segregation Logic
This decision tree illustrates the critical segregation logic required to prevent accidents during

storage.

Safe for Combined
Organic Waste Stream

STOP: EXPLOSION RISK
Do Not Mix

Process

Compatible Organic Solvents
(Methanol, DMSO) Solid Waste Oxidizers (HNO3, H2O2) Heavy Metals (Cu, Fe)

3-Hydroxybenzylhydrazine Waste

Identify Stream

Click to download full resolution via product page

Caption: Segregation logic flow. Red paths indicate high-risk combinations that must be

avoided to prevent exothermic runaway or gas evolution.[1]

Disposal Protocols
Scenario A: Bulk Solid or Stockpile Disposal (Preferred)
Objective: Transfer liability and risk to a professional incineration facility.[1][2]

Container: Keep in original glass container if possible. If transferring, use a high-density

polyethylene (HDPE) or glass jar with a tight-fitting screw cap.[1][2]

Labeling: Attach a hazardous waste tag immediately.[1][2]

Constituents: "3-Hydroxybenzylhydrazine Dihydrochloride"[1][3][4][5][6]

Hazards: "Toxic," "Irritant."[1][2]
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Storage: Place the container in a sealed secondary containment bag (Ziploc type) to capture

any dust.

Hand-off: Request pickup from your EHS (Environmental Health & Safety) department.[1][2]

Scenario B: Spill Cleanup & Deactivation (Emergency Only)
Objective: Chemically destroy the hydrazine functionality to render the spill safe for cleaning.

Mechanism: Oxidative cleavage of the N-N bond using Sodium Hypochlorite (Bleach).[1][2]

Warning: This reaction is exothermic and generates Nitrogen gas.[1][2] Good ventilation is

mandatory.[1][2][8][9]

Protocol:

PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[1][2] If powder is airborne,

use an N95 or P100 respirator.[1][2]

Containment: Isolate the spill area.

Preparation: Prepare a fresh 10% Bleach solution (Sodium Hypochlorite).[1][2]

Application:

For Solids: Gently cover the spill with wet paper towels to prevent dust.[1][2] Pour the

bleach solution over the towels.[1][2]

For Liquids: Pour bleach solution around the perimeter of the spill, then work inward.[2]

Reaction Time: Allow to sit for 30 minutes. You may see bubbling (Nitrogen gas release).[1]

[2]

Cleanup: Absorb the slurry with vermiculite or spill pads.[1][2]

Final Disposal: Place all soaked materials into a hazardous waste bag. Label as

"Deactivated Hydrazine Spill Debris - Oxidized."[1][2]

Diagram 2: Deactivation Workflow
Visualizing the chemical breakdown during spill cleanup.[1][2]
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Caption: The chemical pathway of hydrazine deactivation.[1][2] Note the generation of Nitrogen

gas (red node), requiring open ventilation during the process.[1]

Regulatory & Transport Information
When preparing the waste for transport by your disposal vendor, ensure the manifest reflects

the following classifications.

UN Number:UN 2811 (Toxic solid, organic, n.o.s.) is the most accurate classification for

organic hydrazines.[1] Note: Some vendors may use UN 3288 (Toxic solid, inorganic, n.o.s.)

if they classify based on the hydrochloride salt nature, but UN 2811 is chemically precise.

Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Hydroxybenzylhydrazine
dihydrochloride).[1]

Hazard Class: 6.1
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Packing Group: III (Low danger) or II (Medium danger) - Treat as PG II to be conservative

unless specific LD50 data proves otherwise.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-of-3-hydroxybenzylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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